Cas no 110643-90-8 (5-fluoro-3,4-Quinolinediamine)
5-fluoro-3,4-Quinolinediamine structure
Product Name:5-fluoro-3,4-Quinolinediamine
CAS No:110643-90-8
MF:C9H8FN3
MW:177.178324699402
CID:1098892
PubChem ID:10797381
Update Time:2025-04-20
5-fluoro-3,4-Quinolinediamine Chemical and Physical Properties
Names and Identifiers
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- 5-fluoro-3,4-Quinolinediamine
- 110643-90-8
- 5-fluoroquinoline-3,4-diamine
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- Inchi: 1S/C9H8FN3/c10-5-2-1-3-7-8(5)9(12)6(11)4-13-7/h1-4H,11H2,(H2,12,13)
- InChI Key: JEWSHMITRVHYEA-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2C1=C(C(=CN=2)N)N
Computed Properties
- Exact Mass: 177.07022543g/mol
- Monoisotopic Mass: 177.07022543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 64.9Ų
5-fluoro-3,4-Quinolinediamine Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
110643-90-8 (5-fluoro-3,4-Quinolinediamine) Related Products
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